Cas no 1270404-83-5 (3-amino-3-(5-chlorofuran-2-yl)propan-1-ol)

3-Amino-3-(5-chlorofuran-2-yl)propan-1-ol is a versatile chiral intermediate with applications in pharmaceutical and fine chemical synthesis. Its structure features a furan ring substituted with a chlorine atom at the 5-position, along with an amino and hydroxyl functional group, enabling its use in asymmetric synthesis and heterocyclic chemistry. The compound’s reactive sites allow for further derivatization, making it valuable in the preparation of bioactive molecules. Its well-defined stereochemistry and stability under standard conditions enhance its utility in multistep synthetic routes. This intermediate is particularly useful in the development of therapeutic agents and agrochemicals, where precise molecular architecture is critical.
3-amino-3-(5-chlorofuran-2-yl)propan-1-ol structure
1270404-83-5 structure
Product Name:3-amino-3-(5-chlorofuran-2-yl)propan-1-ol
CAS No:1270404-83-5
MF:C7H10ClNO2
MW:175.612801074982
CID:5984419
PubChem ID:55291735
Update Time:2025-05-26

3-amino-3-(5-chlorofuran-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 3-amino-3-(5-chlorofuran-2-yl)propan-1-ol
    • AKOS006366262
    • EN300-1985279
    • 1270404-83-5
    • Inchi: 1S/C7H10ClNO2/c8-7-2-1-6(11-7)5(9)3-4-10/h1-2,5,10H,3-4,9H2
    • InChI Key: CSNDQOBSAASHKY-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C(CCO)N)O1

Computed Properties

  • Exact Mass: 175.0400063g/mol
  • Monoisotopic Mass: 175.0400063g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 123
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 59.4Ų

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Additional information on 3-amino-3-(5-chlorofuran-2-yl)propan-1-ol

Comprehensive Overview of 3-amino-3-(5-chlorofuran-2-yl)propan-1-ol (CAS No. 1270404-83-5)

3-amino-3-(5-chlorofuran-2-yl)propan-1-ol, with the CAS number 1270404-83-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique furan ring and amino alcohol functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly exploring its potential applications due to its structural flexibility and reactivity.

The growing interest in heterocyclic compounds like 3-amino-3-(5-chlorofuran-2-yl)propan-1-ol aligns with current trends in drug discovery and material science. Users frequently search for terms such as "furan derivatives in medicine" or "amino alcohol synthesis," reflecting the demand for innovative building blocks in organic chemistry. This compound's chlorofuran moiety is particularly noteworthy, as it enhances electrophilic properties, making it valuable for cross-coupling reactions and targeted molecular design.

From an SEO perspective, keywords like "CAS 1270404-83-5 supplier," "5-chlorofuran-2-yl applications," and "amino alcohol derivatives" are highly relevant. These terms resonate with researchers seeking reliable sources or technical data. The compound’s role in green chemistry initiatives is another hot topic, as industries prioritize sustainable synthesis methods. Its potential in catalysis and asymmetric synthesis further underscores its importance in modern organic transformations.

Analytical techniques such as NMR spectroscopy and HPLC are commonly employed to verify the purity and structure of 3-amino-3-(5-chlorofuran-2-yl)propan-1-ol. Quality control is critical, especially for pharmaceutical intermediates, where impurities can impact downstream processes. Discussions around "spectroscopic characterization of furan derivatives" or "scale-up challenges for amino alcohols" frequently appear in academic forums, highlighting practical considerations for lab-scale and industrial production.

In summary, 3-amino-3-(5-chlorofuran-2-yl)propan-1-ol (CAS 1270404-83-5) represents a compelling case study in the intersection of structural complexity and functional utility. Its relevance to drug development, material innovation, and sustainable chemistry ensures continued exploration and optimization. For researchers navigating databases or procurement platforms, understanding its properties and applications is essential for leveraging its full potential.

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